Cas no 454437-63-9 (3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide)

• Product Name: 3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide
• CAS No: 454437-63-9
• MF: C₂₀H₂₄BrN₃O
• MW: 402.328063964844
• CID: 5454091
• PubChem ID: 2344012
• Update Time: 2025-10-28

3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-bromo-1H-indol-3-yl)-2-cyano-N-octylprop-2-enamide
• 454437-63-9
• EN300-26595589
• 3-(5-bromo-1H-indol-3-yl)-2-cyano-N-octylprop-2-enamide
• Z44314916
• 3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide

• Inchi： 1S/C20H24BrN3O/c1-2-3-4-5-6-7-10-23-20(25)15(13-22)11-16-14-24-19-9-8-17(21)12-18(16)19/h8-9,11-12,14,24H,2-7,10H2,1H3,(H,23,25)
• InChI Key： MMCCJOUXERHVAD-UHFFFAOYSA-N
• SMILES： C(NCCCCCCCC)(=O)C(C#N)=CC1C2=C(NC=1)C=CC(Br)=C2

Computed Properties

• Exact Mass: 401.11027g/mol
• Monoisotopic Mass: 401.11027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.9±55.0 °C(Predicted)
• pka: 11.93±0.46(Predicted)

Additional information on 3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide

Introduction to Compound CAS No 454437-63-9: 3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide

The compound with CAS No 454437-63-9, known as 3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines an indole ring, a cyano group, and an octyl chain, making it a versatile building block for various applications.

Recent studies have highlighted the potential of indole derivatives in drug discovery, particularly in targeting specific proteins and enzymes involved in diseases such as cancer and neurodegenerative disorders. The presence of the 5-bromo substituent on the indole ring adds further complexity to the molecule, enhancing its ability to interact with biological targets. This modification also plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

The cyano group attached to the propenamide moiety contributes to the molecule's stability and reactivity. This functional group is known for its ability to participate in various chemical reactions, including nucleophilic additions and cyclizations, making it a valuable component in organic synthesis. Furthermore, the octyl chain introduces hydrophobicity to the molecule, which is essential for its solubility in organic solvents and its ability to interact with lipid membranes.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Researchers have explored its use in designing inhibitors for kinases and other enzymes that are implicated in disease pathways. For instance, studies have shown that analogs of this compound can effectively inhibit the activity of certain tyrosine kinases, which are overexpressed in various cancers.

In addition to its biological applications, 3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide has also been investigated for its role in materials science. Its unique structure allows it to form self-assembled monolayers on surfaces, which can be utilized in the development of advanced sensors and electronic devices. The combination of its hydrophobic tail and functional head groups makes it an ideal candidate for such applications.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing this compound. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging catalytic processes and microwave-assisted synthesis have significantly improved both the yield and purity of the product.

Moreover, computational studies have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits distinct electronic transitions due to its conjugated system, which could be exploited for applications in optoelectronics.

In conclusion, CAS No 454437-63-9, or 3-(5-Bromo-1H-indol-3-yl)-2-cyano-N-octyl-2-propenamide, is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within medicinal chemistry and materials science.